Cas no 898749-74-1 (Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898749-74-1
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• MDL: MFCD03842396
• CID: 1945156
• PubChem ID: 24725118
• Update Time: 2025-04-21

Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• Cyclohexyl 3-(3-pyrrolinomethyl)phenyl ketone
• MFCD03842396
• DTXSID20643514
• Cyclohexyl(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• Cyclohexyl{3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 1-[(3-cyclohexanecarbonylphenyl)methyl]-2,5-dihydro-1H-pyrrole
• 898749-74-1
• AKOS016020800
• Cyclohexyl-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

• MDL： MFCD03842396
• Inchi： 1S/C18H23NO/c20-18(16-8-2-1-3-9-16)17-10-6-7-15(13-17)14-19-11-4-5-12-19/h4-7,10,13,16H,1-3,8-9,11-12,14H2
• InChI Key： YRORKLPPYMPZIX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CC=CC1)C1CCCCC1

Computed Properties

• Exact Mass: 269.17800
• Monoisotopic Mass: 269.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.75930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones